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Compound of Interest

Compound Name: NSC23005 sodium
Cat. No.: B15562049
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of NSC23005 sodium in a research setting. As the toxicological properties of this compound
have not been fully elucidated, a precautionary approach to handling is recommended. All
procedures should be conducted in accordance with institutional and national safety
regulations.

Chemical and Physical Properties

NSC23005 sodium is a small molecule inhibitor of p18INK4C, a cyclin-dependent kinase
inhibitor. It has been shown to promote the expansion of hematopoietic stem cells (HSCs) with
an EC50 of 5.21 nM.[1][2]
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Property Value Reference
Molecular Formula C13H16NNaO4Ss [1]
Molecular Weight 305.33 g/mol

Appearance Solid

Purity >98%

CAS Number 1796596-46-7

Solubility Soluble in water and DMSO

Storage (Powder) 3 years at -20°C

1 month at -20°C, 6 months at
Storage (Solution) -80°C (sealed, away from

moisture)

Safety and Handling Guidelines

As a precautionary measure, NSC23005 sodium should be handled as a potentially hazardous
substance. Users should always consult the Safety Data Sheet (SDS) provided by the supplier
for the most current and comprehensive safety information.

Hazard Identification and Precautionary Statements

The specific hazards of NSC23005 have not been fully characterized. Based on general
principles for handling research chemicals, the following precautions are advised:
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Hazard Class

Pictogram

] Hazard
Signal Word
Statement

Precautionary
Statement

Acute Toxicity,
Oral (Category 4)
- Assumed

GHSO07

H302: Harmful if

Warning
swallowed.

P264: Wash
hands thoroughly
after handling.
P270: Do not
eat, drink or
smoke when
using this
product.
P301+P312: IF
SWALLOWED:
Call a POISON
CENTER or
doctor/physician
if you feel unwell.
P330: Rinse
mouth. P501:
Dispose of
contents/contain
erto an
approved waste

disposal plant.

Skin
Corrosion/Irritatio
n (Category 2) -
Assumed

GHSO07

H315: Causes

skin irritation.

Warning

P280: Wear
protective
gloves.
P302+P352: IF
ON SKIN: Wash
with plenty of
soap and water.
P332+P313: If
skin irritation
occurs: Get
medical
advice/attention.
P362: Take off
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contaminated
clothing and
wash before

reuse.

P280: Wear eye
protection/face
protection.
P305+P351+P33
8:IF IN EYES:

Rinse cautiously

Serious Eye with water for
Damage/Eye H319: Causes several minutes.
Irritation GHSO07 Warning serious eye Remove contact
(Category 2A) - irritation. lenses, if present
Assumed and easy to do.
Continue rinsing.
P337+P313: If
eye irritation
persists: Get
medical
advice/attention.
Specific Target GHSO07 Warning H335: May P261: Avoid
Organ Toxicity - cause respiratory  breathing
Single Exposure irritation. dust/fume/gas/mi
(Category 3), st/vapors/spray.
Respiratory P271: Use only
System - outdoors or in a
Assumed well-ventilated

area.
P304+P340: IF
INHALED:
Remove person
to fresh air and
keep comfortable
for breathing.
P312: Call a
POISON
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CENTER or
doctor/physician
if you feel unwell.
P403+P233:
Store in a well-
ventilated place.
Keep container

tightly closed.

Note: The hazard classifications above are assumed as a precautionary measure in the
absence of a specific Safety Data Sheet. Always refer to the supplier-provided SDS for
definitive hazard information.

Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling NSC23005 sodium. This
includes, but is not limited to:

o Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or goggles.
e Lab Coat: A standard laboratory coat.

» Respiratory Protection: For operations that may generate dust or aerosols, use a certified
respirator.

First Aid Measures

In case of accidental exposure, follow these general first aid procedures and seek immediate
medical attention.
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Experimental Protocols

The following is a general protocol for an in vitro cell-based assay using NSC23005 sodium.
This protocol should be adapted based on the specific cell line and experimental goals.

Preparation of Stock Solutions

e Reconstitution of NSC23005 Sodium:

o To prepare a 10 mM stock solution, dissolve 3.05 mg of NSC23005 sodium in 1 mL of
sterile DMSO or water.

o Vortex briefly to ensure complete dissolution.

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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o Store aliquots at -20°C for up to one month or at -80°C for up to six months.

e Preparation of Working Solutions:

o Dilute the stock solution in the appropriate cell culture medium to the desired final
concentrations.

o Itis recommended to perform serial dilutions to achieve a range of concentrations for
dose-response experiments.

In Vitro Cell Proliferation Assay (Example)

o Cell Seeding:
o Culture the desired cell line (e.g., hematopoietic stem cells) under standard conditions.
o Harvest cells and perform a cell count.

o Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 pL of
culture medium.

o Incubate the plate overnight to allow for cell attachment.
e Cell Treatment:

o Prepare a series of dilutions of NSC23005 sodium in culture medium at 2x the final
desired concentrations.

o Remove the old medium from the wells and add 100 pL of the diluted NSC23005 sodium
solutions to the respective wells.

o Include a vehicle control (e.g., DMSO or water at the same concentration as the highest
NSC23005 treatment).

o Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

o Assessment of Cell Proliferation:
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o Cell proliferation can be assessed using various methods, such as MTT, WST-1, or
CyQUANT assays.

o Follow the manufacturer's instructions for the chosen assay.

o Read the absorbance or fluorescence using a plate reader.

o Data Analysis:

o

Subtract the background reading from all wells.

Normalize the data to the vehicle control.

[¢]

[¢]

Plot the cell viability (%) against the concentration of NSC23005 sodium.

[e]

Calculate the EC50 value using appropriate software (e.g., GraphPad Prism).

Visualizations
Signaling Pathway of NSC23005

NSC23005 p18INK4C

Cell Proliferation

Click to download full resolution via product page

NSC23005 inhibits p18INK4C, leading to cell proliferation.
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Experimental Workflow for Handling NSC23005

Receiving

'

Storage
(-20°C)

Risk Assessment
(Consult SDS)

Wear Appropriate PPE

Weighing
(in ventilated enclosure)

Dissolution
(in fume hood)

Experimentation

Decontamination of
Work Area & Equipment

Waste Disposal
(Follow institutional guidelines)

Click to download full resolution via product page
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A general workflow for the safe handling of chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b15562049?utm_src=pdf-custom-synthesis#bc-rfq
https://www.axonmedchem.com/2695-nsc-23005-sodium
https://www.selleckchem.com/products/nsc23005-sodium.html
https://www.benchchem.com/product/b15562049/docs#application-notes-and-protocols-for-nsc23005-sodium
https://www.benchchem.com/product/b15562049/docs#application-notes-and-protocols-for-nsc23005-sodium
https://www.benchchem.com/product/b15562049/docs#application-notes-and-protocols-for-nsc23005-sodium
https://www.benchchem.com/product/b15562049/docs#application-notes-and-protocols-for-nsc23005-sodium
https://www.benchchem.com/product/b15562049?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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